Cyclopentyl(4-(6-morpholinopyridazin-4-yl)piperazin-1-yl)methanone
Description
“Cyclopentyl(4-(6-morpholinopyridazin-4-yl)piperazin-1-yl)methanone” is a chemical compound. It has been mentioned in the context of designing and synthesizing anti-tubercular agents .
Chemical Reactions Analysis
The chemical reactions involving this compound are not detailed in the available sources. It is part of a series of compounds that were designed, synthesized, and evaluated for their anti-tubercular activity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the available sources .Scientific Research Applications
Synthesis and Structural Analysis
A novel heterocyclic compound, resembling the chemical structure of interest, was synthesized and evaluated for its antiproliferative activity. Its structure was characterized using various spectroscopic methods, and X-ray diffraction studies confirmed the molecule's configuration. The molecular structure is stabilized by inter and intra-molecular hydrogen bonds, highlighting the compound's stability and potential as a bioactive molecule (S. Benaka Prasad et al., 2018).
Antibacterial Properties
Research into structurally related oxazolidinones, which include morpholine derivatives, has revealed significant antibacterial properties against gram-positive pathogens, including methicillin-resistant Staphylococcus aureus. This class of compounds demonstrates the potential for developing new antibacterial agents, underscoring the importance of the cyclopentyl and morpholine components in drug design (J. Tucker et al., 1998).
Thermochemical Studies
The thermochemical behavior of compounds similar to Cyclopentyl(4-(6-morpholinopyridazin-4-yl)piperazin-1-yl)methanone has been analyzed. These studies offer insights into the compounds' stability and interaction with other molecules, which is crucial for developing new chemical entities with desired therapeutic effects (P. Dunstan, 1997).
Antimicrobial and Anticancer Activities
Compounds incorporating the morpholine and piperazine moieties have shown promising antimicrobial and anticancer activities. These findings suggest that modifications to the cyclopentyl(4-(6-morpholinopyridazin-4-yl)piperazin-1-yl)methanone structure could lead to potent therapeutic agents, offering a new approach to treat various infections and cancers (H. Bektaş et al., 2007).
Alzheimer's Disease Research
In Alzheimer's disease research, multifunctional amides showing moderate enzyme inhibitory potential and mild cytotoxicity have been synthesized. These compounds, including derivatives of Cyclopentyl(4-(6-morpholinopyridazin-4-yl)piperazin-1-yl)methanone, offer new avenues for therapeutic intervention in neurodegenerative disorders (Mubashir Hassan et al., 2018).
properties
IUPAC Name |
cyclopentyl-[4-(6-morpholin-4-ylpyridazin-4-yl)piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N5O2/c24-18(15-3-1-2-4-15)23-7-5-21(6-8-23)16-13-17(20-19-14-16)22-9-11-25-12-10-22/h13-15H,1-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFZYYEOWQRGNKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)N2CCN(CC2)C3=CC(=NN=C3)N4CCOCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopentyl(4-(6-morpholinopyridazin-4-yl)piperazin-1-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Methoxyphenyl)-3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)urea](/img/structure/B2725368.png)
![N,N-bis(2-hydroxyethyl)-2-[(4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide](/img/structure/B2725372.png)
![N-(4-ethylphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide](/img/structure/B2725374.png)
![N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-2-bromobenzamide](/img/structure/B2725377.png)
